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  3. 3-(3-Sulfopropyl)-2-([3-[(3-sulfopropyl)-2-benzothiazolinylidene) methyl]-5,5-dimethyl-2-cyclohexen-1-ylidene]methyl)benzothiazolium inner salt sodium salt
3-(3-Sulfopropyl)-2-([3-[(3-sulfopropyl)-2-benzothiazolinylidene) methyl]-5,5-dimethyl-2-cyclohexen-1-ylidene]methyl)benzothiazolium inner salt sodium salt 3-(3-Sulfopropyl)-2-([3-[(3-sulfopropyl)-2-benzothiazolinylidene) methyl]-5,5-dimethyl-2-cyclohexen-1-ylidene]methyl)benzothiazolium inner salt sodium salt
Brand Name: Vulcanchem
CAS No.: 138623-83-3
VCID: VC0159810
InChI: InChI=1S/C30H34N2O6S4.Na/c1-30(2)20-22(18-28-31(13-7-15-41(33,34)35)24-9-3-5-11-26(24)39-28)17-23(21-30)19-29-32(14-8-16-42(36,37)38)25-10-4-6-12-27(25)40-29;/h3-6,9-12,17-19H,7-8,13-16,20-21H2,1-2H3,(H-,33,34,35,36,37,38);/q;+1/p-1
SMILES: CC1(CC(=CC(=CC2=[N+](C3=CC=CC=C3S2)CCCS(=O)(=O)[O-])C1)C=C4N(C5=CC=CC=C5S4)CCCS(=O)(=O)[O-])C.[Na+]
Molecular Formula: C30H34N2NaO6S4
Molecular Weight: 669.84

3-(3-Sulfopropyl)-2-([3-[(3-sulfopropyl)-2-benzothiazolinylidene) methyl]-5,5-dimethyl-2-cyclohexen-1-ylidene]methyl)benzothiazolium inner salt sodium salt

CAS No.: 138623-83-3

Cat. No.: VC0159810

Molecular Formula: C30H34N2NaO6S4

Molecular Weight: 669.84

* For research use only. Not for human or veterinary use.

3-(3-Sulfopropyl)-2-([3-[(3-sulfopropyl)-2-benzothiazolinylidene) methyl]-5,5-dimethyl-2-cyclohexen-1-ylidene]methyl)benzothiazolium inner salt sodium salt - 138623-83-3

Specification

CAS No. 138623-83-3
Molecular Formula C30H34N2NaO6S4
Molecular Weight 669.84
IUPAC Name sodium;3-[(2Z)-2-[[(3E)-5,5-dimethyl-3-[[3-(3-sulfonatopropyl)-1,3-benzothiazol-3-ium-2-yl]methylidene]cyclohexen-1-yl]methylidene]-1,3-benzothiazol-3-yl]propane-1-sulfonate
Standard InChI InChI=1S/C30H34N2O6S4.Na/c1-30(2)20-22(18-28-31(13-7-15-41(33,34)35)24-9-3-5-11-26(24)39-28)17-23(21-30)19-29-32(14-8-16-42(36,37)38)25-10-4-6-12-27(25)40-29;/h3-6,9-12,17-19H,7-8,13-16,20-21H2,1-2H3,(H-,33,34,35,36,37,38);/q;+1/p-1
Standard InChI Key VSGDCXABUUXHHY-UHFFFAOYSA-N
SMILES CC1(CC(=CC(=CC2=[N+](C3=CC=CC=C3S2)CCCS(=O)(=O)[O-])C1)C=C4N(C5=CC=CC=C5S4)CCCS(=O)(=O)[O-])C.[Na+]

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